Cas no 2055646-21-2 (Me-Tet-PEG4-NH2)

• Product Name: Me-Tet-PEG4-NH2
• CAS No: 2055646-21-2
• MF: C₂₁H₃₃ClN₆O₅
• MW: 484.976923704147
• CID: 4670995
• Update Time: 2025-06-10

Me-Tet-PEG4-NH2 Chemical and Physical Properties

Names and Identifiers

• Tetrazine-PEG4-amine HCl salt
• Methyltetrazine-PEG4-amine (hydrochloride)
• Me-Tet-PEG4-NH2

• Inchi： 1S/C21H32N6O5.ClH/c1-17-24-26-21(27-25-17)19-4-2-18(3-5-19)16-23-20(28)6-8-29-10-12-31-14-15-32-13-11-30-9-7-22;/h2-5H,6-16,22H2,1H3,(H,23,28);1H
• InChI Key： IWHGCWHSHQWARK-UHFFFAOYSA-N
• SMILES： Cl.O(CCOCCOCCOCCN)CCC(NCC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O

Computed Properties

• Exact Mass: 484.2200959 g/mol
• Monoisotopic Mass: 484.2200959 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 474
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• Molecular Weight: 485.0

Additional information on Me-Tet-PEG4-NH2

Comprehensive Overview of Me-Tet-PEG4-NH2 (CAS No. 2055646-21-2): Properties, Applications, and Innovations

In the rapidly evolving field of bioconjugation and pharmaceutical research, Me-Tet-PEG4-NH2 (CAS No. 2055646-21-2) has emerged as a versatile compound with broad applications. This PEGylated amine derivative is widely utilized in drug delivery systems, bioconjugation, and material science due to its unique properties. The compound features a tetraethylene glycol (Tet-PEG4) spacer linked to a terminal amine group (NH2), offering enhanced solubility and biocompatibility. Researchers and industries are increasingly exploring its potential in antibody-drug conjugates (ADCs), proteomics, and nanotechnology.

The growing demand for PEG-based linkers like Me-Tet-PEG4-NH2 is driven by their ability to improve pharmacokinetics and reduce immunogenicity in therapeutic agents. With the rise of personalized medicine and targeted drug delivery, this compound has gained attention for its role in optimizing payload release and stability. Its CAS No. 2055646-21-2 is frequently searched in academic and industrial databases, reflecting its relevance in current research trends. Additionally, the compound’s compatibility with click chemistry and crosslinking reactions makes it a valuable tool for bioconjugation strategies.

One of the key advantages of Me-Tet-PEG4-NH2 lies in its modular design, which allows for straightforward integration into complex molecular architectures. The PEG4 spacer provides optimal flexibility and hydrophilicity, addressing challenges in solubility enhancement and bioavailability. Recent studies highlight its use in peptide synthesis and fluorescent labeling, where the amine group serves as a reactive handle for further functionalization. As the pharmaceutical industry shifts toward sustainable chemistry, this compound aligns with green synthesis principles due to its efficient reaction pathways.

From a technical perspective, Me-Tet-PEG4-NH2 exhibits high purity and stability under standard storage conditions, making it suitable for long-term research projects. Its molecular weight and structural formula are carefully optimized to balance reactivity and steric hindrance, ensuring consistent performance in diverse applications. The compound’s role in ADC development is particularly noteworthy, as it enables precise control over drug-to-antibody ratios (DAR), a critical factor in therapeutic efficacy.

In conclusion, Me-Tet-PEG4-NH2 (CAS No. 2055646-21-2) represents a cutting-edge solution for modern bioconjugation challenges. Its adaptability, combined with the rising demand for PEGylated reagents, positions it as a cornerstone in drug discovery and biomaterial engineering. Future innovations may explore its potential in CRISPR delivery systems and immunotherapy, further expanding its impact on life sciences.